Cas no 38274-16-7 ((2-Bromophenylethynyl)trimethylsilane)

• Product Name: (2-Bromophenylethynyl)trimethylsilane
• CAS No: 38274-16-7
• MF: C₁₁H₁₃BrSi
• MW: 253.210423231125
• MDL: MFCD01321391
• CID: 298326
• PubChem ID: 354333591
• Update Time: 2025-06-14

(2-Bromophenylethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• ((2-Bromophenyl)ethynyl)trimethylsilane
• (2-Bromophenylethynyl)trimethylsilane
• 2-(2-bromophenyl)ethynyl-trimethylsilane
• 2-bromo-1-[2-(trimethylsilyl)ethynyl]benzene
• Benzene,1-bromo-2-[2-(trimethylsilyl)ethynyl]-
• 1-(trimethylsilyl-ethynyl)-2-bromo-benzene
• 1-bromo-2-(trimethylsilylethynyl)benzene
• 1-bromo-2-[2-(trimethylsilyl)ethynyl]benzene
• o-(2'-trimethylsilylethynyl)bromomobenzene
• CS-0204562
• MFCD01321391
• B5138
• (2-Bromophenylethynyl)trimethylsilane, 98%
• D89116
• SCHEMBL2470697
• 38274-16-7
• [2-(2-bromophenyl)ethynyl]trimethylsilane
• AS-64028
• [(2-Bromophenyl)ethynyl]trimethylsilane
• InChI=1/C11H13BrSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,1-3H
• DTXSID80404123
• SY057465
• AKOS015913381
• 2-bromophenyl(trimethylsilyl)acetylene

• MDL： MFCD01321391
• Inchi： 1S/C11H13BrSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,1-3H3
• InChI Key： FABNGXSCLHXUOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 251.99700
• Monoisotopic Mass: 251.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.19 g/mL at 25 °C(lit.)
• Boiling Point: 91°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.554(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 3.67800
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-Bromophenylethynyl)trimethylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315+H319
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (2-Bromophenylethynyl)trimethylsilane

Comprehensive Introduction to (2-Bromophenylethynyl)trimethylsilane (CAS No. 38274-16-7)

(2-Bromophenylethynyl)trimethylsilane (CAS No. 38274-16-7) is a highly versatile organosilicon compound widely used in organic synthesis, pharmaceutical intermediates, and advanced material research. Its unique molecular structure, featuring a bromophenyl group and a trimethylsilylethynyl moiety, makes it a valuable building block for cross-coupling reactions, such as Sonogashira and Suzuki-Miyaura couplings. Researchers and industries are increasingly interested in this compound due to its role in developing OLED materials, polymeric catalysts, and bioactive molecules.

The growing demand for high-performance electronic materials has spotlighted 38274-16-7 as a key precursor in synthesizing conjugated polymers for flexible electronics and optoelectronic devices. Recent studies highlight its application in creating thermally stable semiconductors, aligning with the global push for sustainable energy solutions. Additionally, its compatibility with click chemistry protocols has expanded its utility in bioconjugation and drug delivery systems.

From a synthetic perspective, (2-Bromophenylethynyl)trimethylsilane offers exceptional reactivity under mild conditions, enabling efficient C-C bond formation. This property is critical for constructing complex heterocyclic frameworks found in agrochemicals and pharmaceutical APIs. Its stability and solubility in common organic solvents (e.g., THF, DCM) further enhance its practicality in multistep syntheses.

Environmental and safety considerations are paramount in modern chemical applications. Unlike traditional halogenated reagents, 38274-16-7 exhibits lower toxicity profiles and improved handling stability, addressing concerns about green chemistry compliance. Innovations in catalytic recycling and waste reduction have further cemented its position in industrial-scale processes.

Market trends indicate rising interest in custom synthesis services for (2-Bromophenylethynyl)trimethylsilane, driven by R&D investments in nanotechnology and renewable energy materials. Analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity (>98%), meeting stringent requirements for electronic-grade chemicals.

In summary, CAS No. 38274-16-7 represents a critical intersection of innovation and practicality, bridging gaps between academic research and industrial applications. Its adaptability across diverse fields—from material science to medicinal chemistry—ensures its relevance in addressing contemporary scientific challenges.